2-((Methylamino)oxy)ethanamine dihydrochloride
Overview
Description
“2-((Methylamino)oxy)ethanamine dihydrochloride” is a chemical compound with the molecular formula C3H12Cl2N2O . It has a molecular weight of 163.05 .
Molecular Structure Analysis
The InChI code for “2-((Methylamino)oxy)ethanamine dihydrochloride” is 1S/C3H10N2O.2ClH/c1-5-6-3-2-4;;/h5H,2-4H2,1H3;2*1H . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Hepatic Metabolism Studies
- Characterization in Hepatic Enzymes : The metabolism of compounds related to 2-((Methylamino)oxy)ethanamine dihydrochloride in the liver involves crucial cytochrome P450 enzymes (CYP). A study identified the major CYP enzymes involved in the metabolism of NBOMe compounds, emphasizing the role of CYP3A4 and CYP2D6 in these processes (Nielsen et al., 2017).
Biocide and Corrosion Inhibition
- Use as a Multifunctional Biocide : A compound structurally related to 2-((Methylamino)oxy)ethanamine dihydrochloride demonstrated effectiveness as a biocide with broad-spectrum activity against bacteria, fungi, and algae. This research indicated its utility in cooling water systems and highlighted its biofilm and corrosion inhibition properties (Walter & Cooke, 1997).
Chemical Synthesis and Catalysis
- Role in Chemical Synthesis : Studies involving the reduction of imine compounds to their corresponding amine analogues have demonstrated the importance of 2-((Methylamino)oxy)ethanamine dihydrochloride and related compounds in facilitating chemical synthesis, particularly in the context of nickel(II) complexes used for ethylene oligomerization (Nyamato et al., 2016).
Analytical Chemistry Applications
- Analytical Determination in Serum : In the field of analytical chemistry, 2-((Methylamino)oxy)ethanamine dihydrochloride-related compounds have been used as standards in high-performance liquid chromatography tandem mass spectrometry methods. These methods are critical for detecting and quantifying substances in clinical toxicology, especially in emergency medicine (Poklis et al., 2013).
DNA Interaction Studies
- DNA Binding and Nuclease Activity : Research on Cu(II) complexes of tridentate ligands, which include compounds structurally similar to 2-((Methylamino)oxy)ethanamine dihydrochloride, has provided insights into DNA binding propensities. These studies are significant for understanding the interactions of such compounds with DNA, which has implications in medicinal chemistry and drug development (Kumar et al., 2012).
Neuropharmacology
- Hallucinogenic Effects Study : In neuropharmacology, the study of 2-((Methylamino)oxy)ethanamine dihydrochloride-related compounds has shed light on their potent agonistic effects on serotonin receptors. This research is crucial for understanding the neurochemical mechanisms underlying the hallucinogenic effects of these compounds (Elmore et al., 2018).
Safety And Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . Specific hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-(methylaminooxy)ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H10N2O.2ClH/c1-5-6-3-2-4;;/h5H,2-4H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWTXPKQUOOOSDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNOCCN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H12Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((Methylamino)oxy)ethanamine dihydrochloride | |
CAS RN |
1187830-44-9 |
Source
|
| Record name | (2-aminoethoxy)(methyl)amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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